Cas no 1955531-99-3 ((2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid)

• Product Name: (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid
• CAS No: 1955531-99-3
• MF: C₉H₁₃F₃N₆O₃
• MW: 310.233131170273
• MDL: MFCD29907381
• CID: 5247392
• Update Time: 2025-06-08

(2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol
• trifluoroacetic acid
• (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid

• MDL： MFCD29907381
• Inchi： 1S/C7H12N6O.C2HF3O2/c8-5-4-6(13-7(9)12-5)10-1-3(2-14)11-4;3-2(4,5)1(6)7/h3,11,14H,1-2H2,(H5,8,9,10,12,13);(H,6,7)
• InChI Key： UNLLURWTCBADPW-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.NC1N=C(N)N=C2NCC(CO)NC=12

Additional information on (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid

(2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 1955531-99-3, specifically named as (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid, represents a fascinating molecule in the realm of chemical biology. This compound belongs to the pteridine class of heterocyclic compounds, which have garnered significant attention due to their diverse biological activities and potential applications in pharmaceuticals and therapeutic interventions.

Understanding the structural and functional aspects of this molecule is crucial for appreciating its role in contemporary research. The core structure of (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid, is characterized by a tetrahydropteridine ring system substituted with amino groups at the 2 and 4 positions. This configuration imparts unique chemical and biological properties that make it a valuable scaffold for drug discovery and molecular studies.

In recent years, there has been a surge in research focusing on pteridine derivatives due to their involvement in various biological pathways. The presence of amino groups and the tetrahydropteridine core suggests potential interactions with enzymes and other biomolecules, making this compound a promising candidate for investigating novel pharmacological targets. Specifically, the methanol moiety at the 6-position and the trifluoroacetic acid moiety at the end of the molecule contribute to its solubility and reactivity, enhancing its utility in synthetic chemistry and biochemical assays.

One of the most compelling aspects of (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid is its potential role in modulating enzymatic activities. Pteridine derivatives have been shown to interact with various enzymes involved in metabolic pathways such as folate metabolism and oxidative stress response. For instance, studies have demonstrated that certain pteridine-based compounds can inhibit or activate specific enzymes by binding to their active sites or allosteric regions. This property makes (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid a valuable tool for investigating enzyme function and developing enzyme-based therapeutics.

Moreover, the trifluoroacetic acid component of this compound adds an additional layer of complexity to its biological activity. Trifluoroacetic acid is known for its ability to enhance the bioavailability and metabolic stability of molecules when incorporated into drug candidates. The fluorine atoms in trifluoroacetic acid can influence the electronic properties of adjacent atoms, leading to altered reactivity and binding affinities. This feature has been exploited in the development of various fluorinated pharmaceuticals that exhibit improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid interacts with proteins and other biomolecules. These computational studies have been instrumental in identifying potential drug candidates and optimizing their structures for enhanced efficacy.

In addition to its potential as an enzyme modulator, (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid has shown promise in therapeutic applications related to neurological disorders. Pteridine derivatives have been implicated in various neurological pathways associated with conditions such as Parkinson's disease and Alzheimer's disease. The ability of this compound to cross the blood-brain barrier and interact with central nervous system targets makes it an attractive candidate for developing neuroprotective agents.

The synthesis of complex molecules like (2,4-diamino-5,6,7,8-tetrahydropteridin-6-yl)methanol, trifluoroacetic acid requires meticulous planning and expertise in organic synthesis. The introduction of multiple functional groups into a single molecule necessitates careful consideration of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct intricate molecular architectures with greater ease than ever before.

The role of this compound in drug discovery is further underscored by its potential as a chiral building block. Chirality plays a critical role in determining the biological activity of many drugs; thus，the ability to synthesize enantiomerically pure forms of pteridine derivatives is highly desirable. The methanol group at the 6-position provides a handle for further functionalization，allowing chemists to introduce chiral centers or other bioactive moieties into the molecule.

As research continues to uncover new applications for pteridine derivatives，(2，4-diamino - 5，6，7，8 - tetrahydrop ter id ine - 6 - yl）methanol，trif luoro acetic aci d is poised to play a significant role in advancing our understanding of biological processes and developing novel therapeutics。 Its unique structural features、biological activities，and synthetic accessibility make it a compelling subject for further investigation。